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Documented Compound with a 6/6/6/6/3 Skeleton

The table below summarizes the key information for this specific compound:

Compound Name Source
Skeleton
Description

Key Bioactivity

Eucalrobusone P
(Compound 4) [1]
[2]

Leaves of

Eucalyptus robusta
(Swamp Mahogany)

[1] [2]

A novel 6/6/6/6/3-

fused pentacyclic
skeleton [1] [2]

Exhibited significant antifungal
activity against Candida
glabrata (MIC50 value provided

in original research) [1] [2]

This compound is classified as a formyl phloroglucinol meroterpenoid (FPM), which is a hybrid natural

product composed of a phloroglucinol (phenolic) unit and a sesquiterpenoid (terpene) unit [1] [2]. The

unique pentacyclic ring system is formed through the establishment of various oxo-bridges between these

two moieties [2].

Experimental Protocol for Structure Elucidation

The structure of eucalrobusone P was determined through a series of spectroscopic techniques, which

provides a methodology you can follow for similar compounds [1] [2].

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s12889584?utm_src=pdf-body
https://www.smolecule.com/products/s12889584?utm_src=pdf-interest
https://pubmed.ncbi.nlm.nih.gov/28004790/
https://www.nature.com/articles/srep39815
https://pubmed.ncbi.nlm.nih.gov/28004790/
https://www.nature.com/articles/srep39815
https://pubmed.ncbi.nlm.nih.gov/28004790/
https://www.nature.com/articles/srep39815
https://pubmed.ncbi.nlm.nih.gov/28004790/
https://www.nature.com/articles/srep39815
https://pubmed.ncbi.nlm.nih.gov/28004790/
https://www.nature.com/articles/srep39815
https://www.nature.com/articles/srep39815
https://pubmed.ncbi.nlm.nih.gov/28004790/
https://www.nature.com/articles/srep39815
https://www.smolecule.com/products/s12889584?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Detailed NMR Analysis

Key 2D NMR Correlations

Crude Plant Extract
(Eucalyptus robusta leaves)

1. Isolation and Purification
(Chromatography)

2. Molecular Formula Determination
(High-Resolution Mass Spectrometry, HRESIMS)

3. Structural Fragment Analysis
(1D and 2D NMR)

4. Planar Structure Elucidation
(Key 2D NMR Experiments)

1H-1H COSY
(Establishes spin systems)

HMBC Correlations
(Confirms connectivity

between units and oxo-bridges)

HMBC
(Long-range C-H correlations)

Identifies formyl phloroglucinol
and sesquiterpenoid units
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5. Stereochemistry Determination
(ROESY and ECD Calculation)

between units and oxo bridges)

Full Structural Assignment
(including absolute configuration)

ROESY Correlations
(Establishes relative configuration)

Click to download full resolution via product page

Further Research and Distinctions

When searching for this specific skeleton, it is helpful to distinguish it from other common pentacyclic

systems:

Different Ring Systems: Many well-known pentacyclic triterpenoids, such as lupanes, oleananes,

and ursanes, have different ring system arrangements (typically 6/6/6/6/6) [3] [4]. The 6/6/6/6/3
skeleton is distinct and much rarer.

Similar but Not Identical: Other research discusses pentacyclic skeletons with different ring
combinations, such as 6/6/6/6/5 for furanasperterpenes [5] or 6-6-5-6-6 for erdacin [6]. While these

are also complex, they are not the same as the 6/6/6/6/3 system you inquired about.

The 6/6/6/6/3 pentacyclic scaffold represents a frontier in natural products chemistry with demonstrated

bioactive potential. I hope this technical overview provides a solid foundation for your research.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s12889584?utm_src=pdf-body-img
https://pubs.rsc.org/en/content/articlelanding/2024/ra/d4ra07602h
https://www.sciencedirect.com/topics/chemistry/pentacyclic-triterpenoid
https://pubmed.ncbi.nlm.nih.gov/41048007/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2930765/
https://www.smolecule.com/products/s12889584?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s12889584?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


References

1. New Formyl Phloroglucinol Meroterpenoids from the ... [pubmed.ncbi.nlm.nih.gov]

2. New Formyl Phloroglucinol Meroterpenoids from the ... [nature.com]

3. Construction, structural modification, and bioactivity evaluation of... [pubs.rsc.org]

4. Pentacyclic Triterpenoid - an overview [sciencedirect.com]

5. Enzymatic Insights into a 6/6/6/6/5 Pentacyclic Skeleton [pubmed.ncbi.nlm.nih.gov]

6. An environmental DNA-derived type II polyketide biosynthetic pathway... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [pentacyclic 6/6/6/6/3 carbon skeleton structure]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b12889584#pentacyclic-6-6-

6-6-3-carbon-skeleton-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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